2-methylpyrrolidine-2-carboxamide
Overview
Description
“2-Methylprolinamide” is also known as “N-Methylprolinamide”. It has a molecular formula of C6H12N2O and an average mass of 128.172 Da . It is a derivative of proline, an α-amino acid that is used in the biosynthesis of proteins .
Synthesis Analysis
The synthesis of “2-Methylprolinamide” or “N-Methylprolinamide” can be achieved through a biocatalytic one-pot transformation of acids into amides . This process involves the amidation of unprotected L-proline with ammonia in an organic solvent . For instance, at
Scientific Research Applications
1. Agricultural and Environmental Research
2-Methylprolinamide appears in research related to agriculture and the environment. It is notably involved in studies examining alternatives to methyl bromide, a fumigant used in soil and post-harvest pest control. The search for alternatives has been prompted by the environmental impact of methyl bromide, particularly its role in depleting stratospheric ozone. Research has focused on developing and testing new, environmentally friendly strategies for controlling soilborne pests and pathogens, which are critical for high-value crops like vegetables, nursery plants, and fruits (Schneider et al., 2003).
2. Peptide Synthesis
In the field of organic chemistry, 2-methylprolinamide is part of studies involving the synthesis of novel compounds. One such application is in the synthesis of a unique 2H-azirin-3-amine, a compound used as a building block in peptide synthesis. This area of research contributes to the development of new dipeptides and model peptides, expanding the possibilities in peptide and protein engineering (Breitenmoser et al., 2001).
3. Medical and Pharmaceutical Research
In medical research, compounds like 2-methylprolinamide can be instrumental in studying the interaction of drugs with human serum albumin, which has implications for drug delivery and efficacy. For instance, studies on tolbutamide, a sulfonylurea drug used in diabetes treatment, involve understanding its binding to serum albumin, which is crucial for its pharmacokinetics and interactions with other drugs (Jakoby et al., 1995).
Properties
IUPAC Name |
2-methylpyrrolidine-2-carboxamide | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H12N2O/c1-6(5(7)9)3-2-4-8-6/h8H,2-4H2,1H3,(H2,7,9) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KYJNYMVMZKFIKI-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1(CCCN1)C(=O)N | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H12N2O | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
128.17 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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